Cas no 167626-64-4 (3-(1H-1,2,4-Triazol-1-yl)benzoic Acid)
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1H-1,2,4-Triazol-1-yl)benzoic acid
- Benzoic acid,3-(1H-1,2,4-triazol-1-yl)-
- 3-(1,2,4-Triazol-1-yl)benzoic Acid
- 1-(3-Carboxyphenyl)-1H-1,2,4-triazole
- Benzoic acid, 3-(1H-1,2,4-triazol-1-yl)-
- 3-[1,2,4]Triazol-1-yl-benzoic acid
- PubChem19567
- Jsp003386
- 3-(1,2,4-triazolyl)benzoic acid
- SBB090916
- RP03649
- TRA0030925
- SY003058
- AB0040196
- ST24041365
- Y7772
- Be
- 3-(1H-1,2,4-Triazol-1-yl)benzoic Acid
-
- MDL: MFCD08271895
- Inchi: 1S/C9H7N3O2/c13-9(14)7-2-1-3-8(4-7)12-6-10-5-11-12/h1-6H,(H,13,14)
- InChI Key: SZKWCOCFEIVCAB-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1)N1C=NC=N1)=O
Computed Properties
- Exact Mass: 189.05400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Topological Polar Surface Area: 68
Experimental Properties
- Melting Point: 262 °C
- Boiling Point: 449.856℃/760mmHg
- Flash Point: 225.9℃
- PSA: 68.01000
- LogP: 0.96550
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851689-5g |
3-(1,2,4-Triazol-1-yl)benzoic Acid |
167626-64-4 | ≥97% | 5g |
2,228.40 | 2021-05-17 | |
| TRC | A795358-50mg |
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid |
167626-64-4 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A795358-100mg |
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid |
167626-64-4 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A795358-500mg |
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid |
167626-64-4 | 500mg |
$ 210.00 | 2022-06-07 | ||
| ChemScence | CS-0060407-250mg |
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid |
167626-64-4 | 97.67% | 250mg |
$23.0 | 2022-04-27 | |
| ChemScence | CS-0060407-1g |
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid |
167626-64-4 | 97.67% | 1g |
$59.0 | 2022-04-27 | |
| ChemScence | CS-0060407-5g |
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid |
167626-64-4 | 97.67% | 5g |
$206.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T38860-250mg |
3-(1H-1,2,4-Triazol-1-yl)benzoic acid |
167626-64-4 | 97% | 250mg |
¥539.0 | 2023-09-06 | |
| Alichem | A019093380-1g |
3-(1H-1,2,4-Triazol-1-yl)benzoic acid |
167626-64-4 | 97% | 1g |
225.78 USD | 2021-06-17 | |
| Alichem | A019093380-5g |
3-(1H-1,2,4-Triazol-1-yl)benzoic acid |
167626-64-4 | 97% | 5g |
645.39 USD | 2021-06-17 |
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid Suppliers
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-(1H-1,2,4-Triazol-1-yl)benzoic Acid
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid: A Comprehensive Overview
3-(1H-1,2,4-Triazol-1-yl)benzoic Acid (CAS No. 167626-64-4) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the latest research findings, structural insights, and the implications of 3-(1H-1,2,4-Triazol-1-yl)benzoic Acid in various scientific domains.
The molecular structure of 3-(1H-1,2,4-Triazol-1-yl)benzoic Acid is characterized by a benzoic acid moiety substituted with a 1H-1,2,4-triazole ring at the third position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable component in the synthesis of bioactive compounds. Recent studies have highlighted its role as an intermediate in the development of novel pharmaceutical agents targeting various diseases.
One of the most promising applications of 3-(1H-1,2,4-Triazol-1-yl)benzoic Acid lies in its potential as an anti-inflammatory agent. Researchers have demonstrated that this compound exhibits significant anti-inflammatory activity by modulating key inflammatory pathways. Furthermore, its ability to inhibit specific enzymes involved in inflammation has been validated through in vitro and in vivo experiments.
In addition to its anti-inflammatory properties, 3-(1H-1,2,4-Triazol-1-yl)benzoic Acid has shown potential as an antioxidant. Antioxidants are crucial in mitigating oxidative stress, which is implicated in numerous diseases such as cardiovascular disorders and neurodegenerative conditions. Recent studies have explored its mechanism of action as an antioxidant and its ability to scavenge free radicals effectively.
The synthesis of 3-(1H-1,2,4-Triazol-1-yl)benzoic Acid involves a multi-step process that typically begins with the preparation of intermediates such as benzene derivatives. The introduction of the 1H-1,2,4-triazole ring is achieved through cyclization reactions under specific conditions. Researchers have optimized these synthetic routes to enhance yield and purity while minimizing environmental impact.
Another area of interest is the pharmacokinetic profile of 3-(1H-1,2,4-Triazol-1-yllbenzoic Acid). Understanding its absorption, distribution metabolism,and excretion (ADME) properties is crucial for its development as a therapeutic agent. Recent studies have provided insights into its bioavailability and metabolic pathways,making it a viable candidate for further preclinical testing.
The environmental impact of 3-(lH-l , 2 , 4 - triazol - l - yl ) benzoic acid has also been a topic of recent research . Studies have assessed its biodegradability under various conditions , providing valuable information for sustainable chemical practices . These findings underscore the importance of considering eco-friendly aspects during drug development.
In conclusion , 3 - ( l H - l , 2 , 4 - triazol - l - yl ) benzoic acid ( CAS No . ) represents a versatile compound with diverse applications in chemistry and pharmacology . Its anti-inflammatory , antioxidant , and potential therapeutic properties make it a subject of ongoing research . As scientists continue to explore its properties and optimize its use , this compound holds promise for contributing to advancements in medicine and related fields .
167626-64-4 (3-(1H-1,2,4-Triazol-1-yl)benzoic Acid) Related Products
- 143426-50-0(4-(1H-1,2,4-Triazol-1-yl)phenylmethanol)
- 167627-00-1(3-amino-4-(1H-1,2,4-triazol-1-yl)benzoic Acid)
- 27996-86-7(4-(1H-1,2,4-Triazol-1-yl)benzaldehyde)
- 143426-48-6(Ethyl 4-(1,2,4-triazol-1-YL)benzoate)
- 58419-67-3(Methyl 4-(1H-1,2,4-triazol-1-yl)benzoate)
- 162848-16-0(4-(1H-1,2,4-Triazol-1-yl)benzoic Acid)
- 1203898-11-6(2-(1H-1,2,4-Triazol-1-yl)benzoic acidhydrochloride)
- 868755-54-8(3-(1,2,4-Triazol-1-yl)benzaldehyde)
- 868755-55-9(3-(1H-1,2,4-triazol-1-yl)phenylmethanol)
- 169045-02-7(Benzoic acid,2-amino-5-(1H-1,2,4-triazol-1-yl)-)